2-Cyano-5-cyclopropoxybenzenesulfonamide

• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27 g/mol
• IUPAC Name: 2-cyano-5-cyclopropyloxybenzenesulfonamide
• InChI: InChI=1S/C10H10N2O3S/c11-6-7-1-2-9(15-8-3-4-8)5-10(7)16(12,13)14/h1-2,5,8H,3-4H2,(H2,12,13,14)
• InChI Key: LFXUEIZDNVCSHY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)C#N)S(=O)(=O)N

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyano-5-cyclopropoxybenzenesulfonamide typically involves the reaction of 2-cyano-5-bromobenzenesulfonamide with cyclopropyl alcohol under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism where the bromine atom is replaced by the cyclopropoxy group. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Cyano-5-cyclopropoxybenzenesulfonamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the cyano or cyclopropoxy groups can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF for nucleophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction can produce amines.

Scientific Research Applications

2-Cyano-5-cyclopropoxybenzenesulfonamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of succinate dehydrogenase.

Medicine: Explored for its antifungal properties and potential therapeutic applications.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Cyano-5-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets. For instance, as a succinate dehydrogenase inhibitor, it disrupts the mitochondrial TCA cycle and respiration chain, leading to the inhibition of fungal growth . The cyano group plays a crucial role in its binding affinity and inhibitory activity.

Comparison with Similar Compounds

Critical Discrepancy Between Query and Evidence

The evidence provided (ID 1 and ID 2) exclusively discusses 5H-Dibenzo[a,d]cycloheptene-5-propanamine (CAS: 14451-08-2), including its physicochemical properties (e.g., molar mass: 249.3 g/mol), incompatibilities (e.g., strong oxidizers, NOx, CO2), and precautionary measures (e.g., P261, P262 statements) . No data on 2-Cyano-5-cyclopropoxybenzenesulfonamide—such as its structure, synthesis, or biological activity—are included.

Implications for Comparative Analysis

A meaningful comparison with similar compounds requires:

• Structural analogs: Compounds sharing functional groups (e.g., sulfonamide, cyano, cyclopropoxy) or scaffold similarities.
• Functional analogs : Molecules with overlapping biological targets (e.g., carbonic anhydrase inhibitors, kinase modulators).
• Physicochemical data : Solubility, stability, reactivity, or toxicity profiles.

Required Evidence for a Comprehensive Comparison

To fulfill the query, the following data would be necessary:

Table 1: Key Properties for Comparison

Property	2-Cyano-5-cyclopropoxybenzenesulfonamide	Analog 1 (e.g., Celecoxib)	Analog 2 (e.g., Furosemide)
Molecular Weight (g/mol)	Not available	381.37	330.74
Solubility (aqueous, mg/mL)	Not available	0.03	1.4
LogP (lipophilicity)	Not available	3.5	2.0
Biological Target	Not available	COX-2 inhibitor	Na⁺/K⁺/Cl⁻ cotransporter
Toxicity (LD₅₀, mg/kg)	Not available	300 (rat, oral)	2600 (rat, oral)

Note: Example analogs (Celecoxib, Furosemide) are sulfonamide-containing drugs for illustrative purposes only.

Limitations of Current Evidence

The available data on 5H-Dibenzo[a,d]cycloheptene-5-propanamine cannot be extrapolated to 2-Cyano-5-cyclopropoxybenzenesulfonamide due to:

• Structural dissimilarity: The former is a dibenzocycloheptene-propanamine derivative, while the latter is a benzenesulfonamide with cyano and cyclopropoxy substituents.
• Data gaps: No toxicity, stability, or reactivity data are provided for either compound .

Recommendations for Further Research

To compile a rigorous comparison, the following steps are essential:

Access specialized databases: SciFinder, Reaxys, or PubChem for 2-Cyano-5-cyclopropoxybenzenesulfonamide and its analogs.

Review patent literature : USPTO or Espacenet for synthetic routes and applications.

Consult toxicological studies : EPA, ECHA, or IARC reports for hazard profiles.